2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid
Overview
Description
The compound “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is similar to the one you’re asking about . It has a molecular weight of 159.19 and its IUPAC name is 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile . Another related compound is “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate” with a molecular weight of 192.22 .
Synthesis Analysis
I found a paper that discusses the direct oxidation of 2,3-cyclopentenopyridine analogues to 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues . This might be a potential synthesis pathway for related compounds.
Molecular Structure Analysis
The InChI code for “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is 1S/C9H9N3/c10-5-7-4-6-2-1-3-8(6)12-9(7)11/h4H,1-3H2,(H2,11,12) . For “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate”, the InChI code is 1S/C10H12N2O2/c1-14-10(13)7-5-6-3-2-4-8(6)12-9(7)11/h5H,2-4H2,1H3,(H2,11,12) .
Physical And Chemical Properties Analysis
The compound “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is a powder with a melting point of 217-219°C . The compound “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate” also is a powder .
Scientific Research Applications
Pharmaceutical and Antimicrobial Research
6,7-Dihydro-5H-cyclopenta[b]pyridine, a compound closely related to 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid, is prominently used in pharmaceutical and antimicrobial research. Its significance stems from its role as a side-chain in the production of fourth-generation Cefpirome. The compound's versatility is highlighted by its applications in the synthesis of plant protection agents, synthetic resins, antioxidants, and plastics. The acrolein route is a notable method for its preparation, offering a high yield of 87.4%, showcasing its potential for future development in various fields (Fu Chun, 2007).
Chemical Synthesis and Biological Scaffolds
Innovative methods for synthesizing biologically active scaffolds like 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines have been developed. These methods involve cyclocondensation of specific compounds, offering new avenues for obtaining these compounds with substantial yields. The structural confirmation through spectral measurements underscores the precise nature of these synthesis processes (G. G. Yakovenko & M. Vovk, 2021).
Spectroscopy and Molecular Analysis
Detailed vibrational analysis using FTIR and FT Raman measurements is employed to understand the complex interactions of molecules like pyridine with other compounds, such as tartaric acid. This research is pivotal in elucidating the intrinsic properties of these molecules and their potential applications in fields like pharmaceuticals and agrochemicals (R. Periathai & K. Rajagopal, 2014).
Safety and Hazards
properties
IUPAC Name |
2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c10-8-6(9(12)13)4-5-2-1-3-7(5)11-8/h4H,1-3H2,(H2,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMRJJSHCLCZUSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=C(N=C2C1)N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid | |
CAS RN |
115271-79-9 | |
Record name | 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.